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Compound of Interest

Compound Name: Methyl 6-hydroxy-2-naphthimidate

Cat. No.: B3178763 Get Quote

An In-depth Technical Guide to Methyl 6-
hydroxy-2-naphthoate
Disclaimer: This technical guide focuses on Methyl 6-hydroxy-2-naphthoate (CAS No. 17295-

11-3) due to the limited availability of scientific literature on the requested Methyl 6-hydroxy-2-
naphthimidate. It is plausible that the latter was a misnomer for the more common and well-

documented naphthoate derivative.

This document provides a comprehensive overview of the physical and chemical properties,

synthesis, and spectral data of Methyl 6-hydroxy-2-naphthoate, tailored for researchers,

scientists, and professionals in drug development.

Core Properties of Methyl 6-hydroxy-2-naphthoate
Methyl 6-hydroxy-2-naphthoate is an organic compound belonging to the class of naphthoic

acid derivatives.[1] Its structure features a naphthalene ring system with a hydroxyl group at

the 6-position and a methyl ester group at the 2-position.[1] This bifunctional arrangement

makes it a valuable intermediate in organic synthesis.[1]

The key physical and chemical properties of Methyl 6-hydroxy-2-naphthoate are summarized in

the table below for easy reference.
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Property Value Source

Molecular Formula C₁₂H₁₀O₃ [2]

Molecular Weight 202.21 g/mol [2]

CAS Number 17295-11-3 [2]

IUPAC Name
methyl 6-hydroxynaphthalene-

2-carboxylate
[2]

Appearance
White to almost white powder

or crystal
[1][3]

Melting Point 169-173 °C [3][4]

Boiling Point 368.5±15.0 °C (Predicted)

Solubility
Soluble in methanol and other

organic solvents
[1]

pKa 8.83±0.40 (Predicted)

XLogP3 2.7 [2]

Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 6-

hydroxy-2-naphthoate. The available ¹H NMR and IR data are presented below.

Spectroscopic Technique Data Source

¹H NMR
δ 3.976 (s, 3H), 5.3 (br. s, 1H),

7.16-8.54 (m, 6H)
[4]

IR (KBr)
3370, 1680, 1630, 1435, 1310,

1210 cm⁻¹
[4]

Synthesis of Methyl 6-hydroxy-2-naphthoate
Methyl 6-hydroxy-2-naphthoate is commonly synthesized via the Fischer esterification of 6-

hydroxy-2-naphthoic acid.
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This protocol details the synthesis of Methyl 6-hydroxy-2-naphthoate from 6-hydroxy-2-

naphthoic acid and methanol, using sulfuric acid as a catalyst.[4]

Materials:

6-Hydroxy-2-naphthoic acid (5.0 g, 26.6 mmol)

Methanol (125 mL)

Concentrated Sulfuric Acid (6 drops)

Diethyl ether

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Brine

Magnesium Sulfate (MgSO₄)

Procedure:

Dissolve 6-hydroxy-2-naphthoic acid (5.0 g) in methanol (125 mL) in a round-bottom flask.[4]

Add 6 drops of concentrated sulfuric acid to the solution.[4]

Reflux the mixture for 36 hours. The reaction progress can be monitored by Thin-Layer

Chromatography (TLC) using a 10:1 mixture of chloroform and methanol as the eluent.[4]

After the reaction is complete (indicated by the disappearance of the starting material on

TLC), cool the solution and concentrate it to dryness using a rotary evaporator.[4]

Purification:

Dissolve the solid residue in 200 mL of diethyl ether.[4]

Wash the ether solution successively with 100 mL of saturated aqueous sodium bicarbonate

and 100 mL of brine.[4]

Dry the organic layer over anhydrous magnesium sulfate.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://prepchem.com/methyl-6-hydroxy-2-naphthoate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3178763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaporate the solvent to yield a slightly yellow solid (4.6 g, 85.5% yield).[4]

Further purification can be achieved by recrystallization from ether to obtain a white solid.[4]

Experimental Workflow for the Synthesis of Methyl 6-hydroxy-2-naphthoate

Reactants & Reagents

Reaction Conditions

Work-up & Purification

6-Hydroxy-2-naphthoic Acid

Reflux for 36 hours

Methanol Conc. H₂SO₄

Concentration

Ether Extraction

Wash with NaHCO₃ & Brine

Drying over MgSO₄

Solvent Evaporation

Recrystallization from Ether

Methyl 6-hydroxy-2-naphthoate
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Click to download full resolution via product page

Caption: Synthesis workflow of Methyl 6-hydroxy-2-naphthoate.

Logical Relationships in Synthesis
The synthesis of Methyl 6-hydroxy-2-naphthoate is a classic example of an acid-catalyzed

esterification reaction. The diagram below illustrates the logical relationship between the

starting material, the key functional groups involved, the reaction type, and the final product.
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Logical Relationships in the Synthesis of Methyl 6-hydroxy-2-naphthoate

Starting Material

Reaction Product

6-Hydroxy-2-naphthoic Acid

Carboxylic Acid (-COOH)

contains

Hydroxyl (-OH)

contains

Fischer Esterification

reacts in

Methanol (CH₃OH)

utilizes

Acid Catalyst (H⁺)

catalyzed by

Methyl Ester (-COOCH₃)

forms

Methyl 6-hydroxy-2-naphthoate

contains

Hydroxyl (-OH)

contains

Click to download full resolution via product page

Caption: Logical relationships in Methyl 6-hydroxy-2-naphthoate synthesis.

Applications and Research Interest
Methyl 6-hydroxy-2-naphthoate serves as a key intermediate in the synthesis of more complex

molecules.[1] Its utility is primarily seen in the following areas:
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Pharmaceuticals: It is a building block for various pharmaceutical compounds.

Dyes: The naphthoate structure is a common scaffold in the development of dyes.[1]

Material Science: Its precursor, 6-hydroxy-2-naphthoic acid, is used in the production of high-

performance liquid crystal polymers and engineering plastics.[5][6]

Safety and Handling
As with many organic compounds, proper safety precautions should be observed when

handling Methyl 6-hydroxy-2-naphthoate due to potential toxicity or reactivity.[1] Standard

laboratory safety practices, including the use of personal protective equipment, are

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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